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Introduction

Disulfoton is an organophosphate insecticide and acaricide, recognized for its systemic
activity against a range of sucking insects.[1] Belonging to the organothiophosphate chemical
family, it functions as a potent acetylcholinesterase (AChE) inhibitor.[2][3] This technical guide
provides an in-depth overview of the chemical and physical properties of Disulfoton, its
molecular structure, and the methodologies used to characterize its biological activity and
metabolic fate.

Chemical Structure and Identification

Disulfoton, chemically known as O,O-diethyl S-[2-(ethylthio)ethyl] phosphorodithioate, is a
synthetic compound that does not occur naturally.[1][4] The technical product is typically a dark,
yellowish oily liquid with a characteristic sulfurous odor.[3][4]

Molecular Structure:

Caption: Metabolic pathway of Disulfoton.

Experimental Workflow for Disulfoton Analysis
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The following diagram illustrates a typical workflow for the analysis of Disulfoton residues in a
given sample, from sample collection to final data analysis.
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Caption: Workflow for Disulfoton residue analysis.

Conclusion

This technical guide has provided a detailed overview of the chemical structure,
physicochemical properties, and biological interactions of Disulfoton. The outlined
experimental protocols for acetylcholinesterase inhibition assays and chromatographic analysis
offer a foundation for researchers and scientists working with this compound. A thorough
understanding of these aspects is essential for its safe handling, the development of analytical
methods, and the assessment of its toxicological and environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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